Cas no 862485-09-4 (1-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-3H-benzofchromen-3-one)

• Product Name: 1-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-3H-benzofchromen-3-one
• CAS No: 862485-09-4
• MF: C₂₄H₂₁FN₂O₂
• MW: 388.434149503708
• CID: 5421514
• Update Time: 2023-11-21

1-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-3H-benzofchromen-3-one Chemical and Physical Properties

Names and Identifiers

• 1-[[4-(4-fluorophenyl)piperazin-1-yl]methyl]benzo[f]chromen-3-one
• 1-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-3H-benzofchromen-3-one

• Inchi： 1S/C24H21FN2O2/c25-19-6-8-20(9-7-19)27-13-11-26(12-14-27)16-18-15-23(28)29-22-10-5-17-3-1-2-4-21(17)24(18)22/h1-10,15H,11-14,16H2
• InChI Key： HHHVBKKFHYKREO-UHFFFAOYSA-N
• SMILES： C12=CC=C3C(=C1C(CN1CCN(C4=CC=C(F)C=C4)CC1)=CC(=O)O2)C=CC=C3

Computed Properties

• Exact Mass: 388.159
• Monoisotopic Mass: 388.159
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans Naphthopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans